5-((3-Methoxyphenyl)(4-methylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3-methoxyphenyl)-(4-methylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C17H21N5O2S/c1-20-6-8-21(9-7-20)14(12-4-3-5-13(10-12)24-2)15-16(23)22-17(25-15)18-11-19-22/h3-5,10-11,14,23H,6-9H2,1-2H3
• InChI Key: PLMAIZRPCTXKSY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(C2=CC(=CC=C2)OC)C3=C(N4C(=NC=N4)S3)O
• Molecular Formula: C17H21N5O2S
• Molecular Weight: 359.4 g/mol
• CAS No.: 868220-42-2

Description

5-((3-Methoxyphenyl)(4-methylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a synthetically designed organic compound for non-human research applications. This molecule integrates several pharmacologically significant motifs, including a thiazolo[3,2-b][1,2,4]triazole core and a substituted piperazine moiety, which are frequently explored in medicinal chemistry for their potential bioactivity . Compounds within the thiazolo[3,2-b][1,2,4]triazole family have been investigated in scientific studies for various biological activities, such as anti-inflammatory potential, making them valuable scaffolds in early-stage drug discovery research . The structure features a central carbon atom linked to a 3-methoxyphenyl group and a 4-methylpiperazine ring, which can influence the molecule's physicochemical properties. The presence of the piperazine group is often associated with improved solubility and the ability to engage with biological targets. As part of this chemical class, its lipophilicity is a critical parameter, as it significantly impacts absorption, distribution, and other pharmacokinetic behaviors in experimental models . Researchers are encouraged to utilize this compound as a chemical tool for in vitro assays, including target identification, mechanism of action studies, and structure-activity relationship (SAR) analysis. This product is sold for non-human research only and is not intended for diagnostic or therapeutic applications.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as those containing a piperazine ring, have been found in a variety of biologically active compounds for disease states such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs.

Mode of Action

Similar compounds with a piperazine ring have been known to positively modulate the pharmacokinetic properties of a drug substance.

Biochemical Pathways

Compounds with similar structures have been found to have diverse biological activities, indicating that they may affect multiple biochemical pathways.

Pharmacokinetics

Compounds with a piperazine ring, a common structural motif in this compound, are known to positively modulate the pharmacokinetic properties of a drug substance.

Result of Action

Compounds with similar structures have been found to have diverse biological activities, indicating that they may have multiple effects at the molecular and cellular level.

Action Environment

It’s worth noting that the stability and efficacy of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances.

Biochemical Analysis

Biochemical Properties

Similar compounds have been shown to interact with various enzymes, proteins, and other biomolecules. The nature of these interactions is largely dependent on the specific structure and functional groups of the compound.

Cellular Effects

Related compounds have shown promising neuroprotective and anti-inflammatory properties. These effects are likely due to the compound’s influence on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Temporal Effects in Laboratory Settings

Related compounds have shown significant anti-neuroinflammatory properties and promising neuroprotective activity.

Dosage Effects in Animal Models

Related compounds have shown promising results in in vitro studies.

Metabolic Pathways

Similar compounds have been shown to interact with various enzymes and cofactors.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Thiazolo[3,2-b][1,2,4]triazol-6-ol derivatives vary in substituents at the 5-position, which significantly influence their biological activity. Key analogues include:

Compound Name	Substituents (R1, R2)	Key Structural Features	Biological Activity
5-((4-(3-Chlorophenyl)piperazin-1-yl)(4-ethoxy-3-methoxyphenyl)methyl)-2-methylthiazolo[...]-6-ol	4-ethoxy-3-methoxyphenyl, 3-Cl-Ph	Chlorophenyl enhances lipophilicity	Potential antipsychotic activity
5-((4-Ethoxy-3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl)-2-methylthiazolo[...]-6-ol	4-ethoxy-3-methoxyphenyl, 3-Me-piperidine	Piperidine improves blood-brain barrier penetration	Neuromodulatory applications
5-(4-Fluorophenyl)thiazolo[3,2-b][1,2,4]triazole (3c)	4-fluorophenyl	Fluorine enhances metabolic stability	Anticonvulsant (MES model)
5-(4-Propoxyphenyl)thiazolo[3,2-b][1,2,4]triazole (5b)	4-propoxyphenyl	Propoxy group increases hydrophobicity	Dual anticonvulsant (MES + PTZ)
5-Arylidene-thiazolo[3,2-b][1,2,4]triazol-6-ones (269a–e)	Arylidene groups	Conjugated double bond system	Potent anticancer activity

Physicochemical Properties

The target compound’s 3-methoxyphenyl and 4-methylpiperazinyl groups confer distinct properties compared to analogues:

Compound	Melting Point (°C)	Yield (%)	logP (Predicted)	Solubility (aq. buffer)
Target Compound	N/A*	N/A*	2.8–3.5†	Moderate
5-((4-(3-Chlorophenyl)piperazin-1-yl)(4-ethoxy-3-methoxyphenyl)methyl)-2-methylthiazolo[...]-6-ol	N/A	N/A	3.9	Low
(E/Z)-5-((Cyclopropylamino)methylene)thiazolo[...]-6(5H)-one (5c)	199–201	54	1.2	High
2-(4-Chlorophenylsulfonyl)phenyl derivative (5b)	233–235	76	3.1	Moderate